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Compound of Interest

Compound Name: Maleimide-C10-NHS ester

L  Get Quote

Cat. No.: B1588067

Essential Safety and Handling Guide for Maleimide-
C10-NHS Ester

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Maleimide-C10-NHS ester. The following procedural
guidance is designed to ensure safe operational handling and disposal of this bifunctional
crosslinking agent.

Chemical and Physical Properties

Maleimide-C10-NHS ester is a white to off-white solid used as an alkyl/ether-based PROTAC
linker.[1][2] It is a moisture-sensitive compound.[3]

Property Value
CAS Number 87981-04-2
Molecular Formula C19H26N206

Molecular Weight 378.42 g/mol [2][4][5]
Appearance White to off-white solid[1][2]
Purity >98%][5]
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Storage and Stability

Proper storage is critical to maintain the reactivity of Maleimide-C10-NHS ester.

Condition Duration
Powder at -20°C 3 years[1][2]
In solvent at -80°C 6 months[1][2]
In solvent at -20°C 1 month[1][2]

Note: The compound is moisture-sensitive.[3] Store with a desiccant and allow the vial to
equilibrate to room temperature before opening to prevent condensation.[3][6] Solutions should
be prepared fresh; do not store the reagent in solution for extended periods.[3][6]

Operational Plan: Handling and Personal Protective
Equipment (PPE)

A risk assessment should be conducted before handling Maleimide-C10-NHS ester to ensure
all potential hazards are identified and mitigated.

Engineering Controls

o Ventilation: All handling of the solid compound and preparation of solutions should be
performed in a certified chemical fume hood or a ventilated balance enclosure to minimize
inhalation exposure.

o Work Area: Designate a specific area for handling this compound. The work surface should
be lined with absorbent, disposable bench paper.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Maleimide-C10-NHS ester:
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PPE Component

Specification

Purpose

Gloves

Double-gloving with powder-

free nitrile gloves.

Prevents skin contact. The
outer glove should be removed
immediately after handling the

compound.

Eye Protection

Chemical safety goggles with
side shields or a full-face
shield.

Protects eyes from dust and

potential splashes.

Lab Coat

A disposable, solid-front, back-
closing gown made of a low-

permeability fabric.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter may be
required if handling large
quantities or if there is a risk of
aerosolization outside of a

containment system.

Prevents inhalation of fine

powder particles.

Step-by-Step Handling Protocol

e Preparation:

o Ensure the designated handling area in the chemical fume hood is clean and prepared

with disposable bench paper.

o Assemble all necessary equipment and reagents (e.g., solvent, vials, pipettes, vortexer).

o Allow the vial of Maleimide-C10-NHS ester to warm to room temperature before opening.

[3]L6]

e Donning PPE:

o Put on the lab coat, ensuring it is fully fastened.

o Don the inner pair of nitrile gloves.
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o Put on chemical safety goggles.

o Don the outer pair of nitrile gloves, ensuring the cuffs of the lab coat are tucked into the
outer gloves.

e Weighing and Reconstitution:
o Carefully open the vial inside the chemical fume hood.
o Weigh the desired amount of the compound using a tared weigh boat.

o To reconstitute, add the appropriate solvent (e.g., anhydrous DMSO or DMF) to the vial
containing the compound.[1][3] The NHS-ester is not readily soluble in aqueous buffers.[3]

o Close the vial and vortex until the solid is completely dissolved.
o Experimental Use:
o Perform the reaction in a closed system where possible.

o The NHS ester group reacts with primary amines at a pH of 7-9, while the maleimide
group reacts with sulfhydryl groups at a pH of 6.5-7.5.[3]

o In aqueous solutions, the NHS ester is susceptible to hydrolysis, a reaction that increases
with pH.[3]

e Post-Handling:
o Decontaminate any non-disposable equipment that came into contact with the compound.
o Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Disposal Plan

All waste generated from handling Maleimide-C10-NHS ester must be treated as hazardous
chemical waste.

e Solid Waste:
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o Dispose of used weigh boats, pipette tips, and contaminated bench paper in a designated
hazardous waste container.

o Place the outer pair of gloves in this container before leaving the work area.

e Liquid Waste:

o Collect all solutions containing Maleimide-C10-NHS ester in a clearly labeled, sealed
hazardous waste container.

o Do not pour any of this chemical down the drain.
e PPE Disposal:

o The disposable lab coat and inner gloves should be removed and placed in the hazardous
waste container upon completion of the work.

o Waste Pickup:

o Follow your institution's guidelines for the disposal of hazardous chemical waste. Ensure
the waste container is properly labeled with the contents.

Experimental Workflow and Safety Procedures

The following diagram illustrates the key steps for safely handling Maleimide-C10-NHS ester.
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Workflow for Handling Maleimide-C10-NHS Ester
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Caption: Safe handling workflow for Maleimide-C10-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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